Cas no 1427195-26-3 (4-(2-Fluoropropan-2-yl)pyrimidine-5-carbonitrile)

• Product Name: 4-(2-Fluoropropan-2-yl)pyrimidine-5-carbonitrile
• CAS No: 1427195-26-3
• MF: C₈H₈FN₃
• MW: 165.167624473572
• MDL: MFCD24368640
• CID: 2083366
• Update Time: 2025-06-11

4-(2-Fluoropropan-2-yl)pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-Fluoro-2-propyl)pyrimidine-5-carbonitrile
• 4-(2-fluoropropan-2-yl)pyrimidine-5-carbonitrile
• 4-(1-Fluoro-1-methyl-ethyl)-pyrimidine-5-carbonitrile
• UPWCPAJBQKHINB-UHFFFAOYSA-N
• 2452AJ
• TRA0000719
• FCH2337230
• AK151430
• SY030241
• AX8288044
• 4-(2-Fluoropropan-2-yl)pyrimidine-5-carbonitrile

• MDL： MFCD24368640
• Inchi： 1S/C8H8FN3/c1-8(2,9)7-6(3-10)4-11-5-12-7/h4-5H,1-2H3
• InChI Key： UPWCPAJBQKHINB-UHFFFAOYSA-N
• SMILES： FC(C)(C)C1C(C#N)=CN=CN=1

Computed Properties

• Exact Mass: 165.07000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 206
• Topological Polar Surface Area: 49.6

Experimental Properties

• PSA: 49.57000
• LogP: 1.55288

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 4-(2-Fluoropropan-2-yl)pyrimidine-5-carbonitrile

Research Brief on 4-(2-Fluoropropan-2-yl)pyrimidine-5-carbonitrile (CAS: 1427195-26-3) in Chemical Biology and Pharmaceutical Applications

4-(2-Fluoropropan-2-yl)pyrimidine-5-carbonitrile (CAS: 1427195-26-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This pyrimidine derivative, characterized by its unique fluorinated side chain, has demonstrated potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

The synthesis of 4-(2-Fluoropropan-2-yl)pyrimidine-5-carbonitrile has been optimized to improve yield and purity, with recent advancements highlighting the use of palladium-catalyzed cross-coupling reactions and fluorination techniques. These methods have enabled the production of the compound on a larger scale, facilitating further pharmacological studies. The compound's structural features, including the fluoropropyl group and the nitrile moiety, are believed to contribute to its binding affinity and selectivity toward specific biological targets.

In vitro and in vivo studies have revealed that 4-(2-Fluoropropan-2-yl)pyrimidine-5-carbonitrile exhibits promising activity against a range of kinases involved in cancer and inflammatory diseases. Notably, it has shown inhibitory effects on key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in malignancies. Researchers have also explored its potential as a scaffold for the development of novel PROTACs (Proteolysis Targeting Chimeras), leveraging its ability to engage with E3 ubiquitin ligases and target proteins for degradation.

Recent preclinical data indicate that the compound possesses favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These attributes make it a viable candidate for further drug development. Additionally, its low toxicity profile in animal models suggests a wide therapeutic window, which is critical for clinical translation. However, challenges remain in optimizing its selectivity and minimizing off-target effects, which are areas of active investigation.

In conclusion, 4-(2-Fluoropropan-2-yl)pyrimidine-5-carbonitrile represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features and biological activity underscore its potential as a lead molecule for the development of next-generation therapeutics. Ongoing research aims to further elucidate its mechanisms, refine its pharmacological properties, and explore its applications in treating complex diseases such as cancer and autoimmune disorders.